Cas no 1436125-32-4 (N-(1-Cyano-1-cyclopropylethyl)-3,4,5-trifluorobenzamide)

• Product Name: N-(1-Cyano-1-cyclopropylethyl)-3,4,5-trifluorobenzamide
• CAS No: 1436125-32-4
• MF: C₁₃H₁₁F₃N₂O
• MW: 268.234453439713
• CID: 5452575
• PubChem ID: 72018909
• Update Time: 2025-10-29

N-(1-Cyano-1-cyclopropylethyl)-3,4,5-trifluorobenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS016918249
• EN300-26683836
• Z1174963988
• 1436125-32-4
• N-(1-Cyano-1-cyclopropylethyl)-3,4,5-trifluorobenzamide

• Inchi： 1S/C13H11F3N2O/c1-13(6-17,8-2-3-8)18-12(19)7-4-9(14)11(16)10(15)5-7/h4-5,8H,2-3H2,1H3,(H,18,19)
• InChI Key： IKEFNVRRBKNKHC-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C1CC1)C)(=O)C1=CC(F)=C(F)C(F)=C1

Computed Properties

• Exact Mass: 268.08234746g/mol
• Monoisotopic Mass: 268.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 344.5±42.0 °C(Predicted)
• pka: 9.83±0.46(Predicted)

Additional information on N-(1-Cyano-1-cyclopropylethyl)-3,4,5-trifluorobenzamide

Comprehensive Overview of N-(1-Cyano-1-cyclopropylethyl)-3,4,5-trifluorobenzamide (CAS No. 1436125-32-4)

N-(1-Cyano-1-cyclopropylethyl)-3,4,5-trifluorobenzamide (CAS No. 1436125-32-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropyl ring with a cyano group and a trifluorobenzamide moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to modulate biological targets with high selectivity.

In recent years, the demand for fluorinated compounds like N-(1-Cyano-1-cyclopropylethyl)-3,4,5-trifluorobenzamide has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation therapeutics, especially in oncology and CNS disorders. The compound’s CAS No. 1436125-32-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis. Its synthesis often involves palladium-catalyzed cross-coupling or microwave-assisted reactions, topics trending in AI-driven synthesis optimization.

From an industrial perspective, N-(1-Cyano-1-cyclopropylethyl)-3,4,5-trifluorobenzamide is valued for its role in high-throughput screening libraries. Its structural complexity allows for diverse derivatization, aligning with the growing focus on fragment-based drug design. Environmental considerations also play a role; the compound’s low ecotoxicity profile makes it a candidate for green chemistry initiatives, a hot topic in sustainable R&D. Analytical techniques such as HPLC-MS and NMR are commonly employed to characterize its purity, addressing quality control concerns in peer-reviewed studies.

Emerging trends highlight the compound’s utility in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The 3,4,5-trifluorobenzamide segment’s electron-withdrawing properties enhance binding affinity, a feature exploited in small-molecule inhibitors. Additionally, its cyclopropyl-cyano motif is studied for conformational rigidity, a key factor in drug bioavailability. These attributes resonate with frequent search queries like “fluorinated benzamide applications” and “cyano-group pharmacokinetics,” underscoring its interdisciplinary appeal.

Regulatory and safety assessments of CAS No. 1436125-32-4 emphasize its compliance with REACH and ICH guidelines, ensuring its suitability for global markets. The compound’s stability under ambient conditions further supports its use in automated synthesis platforms, a priority for AI-integrated labs. As the pharmaceutical industry shifts toward precision medicine, N-(1-Cyano-1-cyclopropylethyl)-3,4,5-trifluorobenzamide exemplifies the synergy between computational modeling and empirical research, answering FAQs on “AI in compound optimization.”

In conclusion, N-(1-Cyano-1-cyclopropylethyl)-3,4,5-trifluorobenzamide represents a convergence of innovation and practicality. Its multifunctional architecture addresses contemporary challenges in drug development, while its synthetic accessibility aligns with cost-effective production. For researchers exploring structure-activity relationships (SAR) or patentable chemical entities, this compound offers a compelling case study, bridging gaps between academic inquiry and industrial application.